Cas no 106561-30-2 ()

106561-30-2 structure
structure
Product Name:
CAS No:106561-30-2
MF:C8H8N2O2
MW:164.161321640015
CID:6645683
PubChem ID:290210
Update Time:2024-03-01

Chemical and Physical Properties

Names and Identifiers

    • Inchi: 1S/C8H8N2O2/c1-4-5(2)12-8-6(4)7(11)9-3-10-8/h3H,1-2H3,(H,9,10,11)
    • InChI Key: FXMMCOBFTLOGEY-UHFFFAOYSA-N
    • SMILES: O1C2=C(C(NC=N2)=O)C(C)=C1C

Computed Properties

  • Exact Mass: 164.059
  • Monoisotopic Mass: 164.059
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 239
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 54.6Ų
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